3-(hexahydro-1H-azepin-1-yl)-3/'-nitropropiophenone hydrochloride
3-(hexahydro-1H-azepin-1-yl)-3/'-nitropropiophenone hydrochloride
Brand Name:
Vulcanchem
CAS No.:
13492-21-2
VCID:
VC0082047
InChI:
InChI=1S/C15H20N2O3.ClH/c18-15(8-11-16-9-3-1-2-4-10-16)13-6-5-7-14(12-13)17(19)20;/h5-7,12H,1-4,8-11H2;1H
SMILES:
C1CCCN(CC1)CCC(=O)C2=CC(=CC=C2)[N+](=O)[O-].Cl
Molecular Formula:
C15H21ClN2O3
Molecular Weight:
312.79 g/mol
3-(hexahydro-1H-azepin-1-yl)-3/'-nitropropiophenone hydrochloride
CAS No.: 13492-21-2
Main Products
VCID: VC0082047
Molecular Formula: C15H21ClN2O3
Molecular Weight: 312.79 g/mol
| CAS No. | 13492-21-2 |
|---|---|
| Product Name | 3-(hexahydro-1H-azepin-1-yl)-3/'-nitropropiophenone hydrochloride |
| Molecular Formula | C15H21ClN2O3 |
| Molecular Weight | 312.79 g/mol |
| IUPAC Name | 3-(azepan-1-yl)-1-(3-nitrophenyl)propan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C15H20N2O3.ClH/c18-15(8-11-16-9-3-1-2-4-10-16)13-6-5-7-14(12-13)17(19)20;/h5-7,12H,1-4,8-11H2;1H |
| Standard InChIKey | GZSMZOZGZVJTLF-UHFFFAOYSA-N |
| SMILES | C1CCCN(CC1)CCC(=O)C2=CC(=CC=C2)[N+](=O)[O-].Cl |
| Canonical SMILES | C1CCCN(CC1)CCC(=O)C2=CC(=CC=C2)[N+](=O)[O-].Cl |
| Related CAS | 3670-65-3 (Parent) |
| Synonyms | 3-(hexahydro-lH-azepin-lyl)-3'nitropropiophenone hydrochloride phenitrone phenitrone monohydrochloride |
| PubChem Compound | 197917 |
| Last Modified | Nov 11 2021 |
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